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Executive Summary

In the development of spatial and topical repellents, volatility is the critical determinant of the
"Zone of Inhibition" (ZOI) and duration of efficacy. Citronellyl formate (CAS 105-85-1)
presents a unique volatility profile characterized by a vapor pressure of 4.0 Pa (0.03 mmHg) at
25°C.

This guide demonstrates that Citronellyl formate functions as a high-volatility "top note"
repellent. It is approximately 18 times more volatile than DEET and 27 times more volatile than
IR3535. While this property allows for rapid establishment of a protective vapor cloud, it
necessitates specific formulation strategies (e.g., microencapsulation or fixatives) to achieve
the extended protection times (CPT) typical of synthetic standards.

Chemical Profile & Volatility Hierarchy

The following table synthesizes experimental vapor pressure data to establish a clear hierarchy

of volatility.

Table 1: Comparative Volatility and Physicochemical Properties
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. 0.0300
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184.28 mmHg (4.0 235 3.8 High
Formate ne Ester
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0.0200
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Citronellol 156.27 mmHg (2.7 225 3.2 )
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Amide
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_ 0.0004
o Synthetic
Picaridin S 229.30 mmHg ~290 2.23 Very Low
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Mechanistic Insight: Structure-Volatility Relationship

The higher volatility of Citronellyl formate compared to its parent alcohol, Citronellol, is driven
by the esterification of the hydroxyl group.

o Citronellol: Possesses a free hydroxyl (-OH) group capable of intermolecular hydrogen
bonding, which significantly lowers its vapor pressure.

» Citronellyl Formate: The formate ester cap removes the hydrogen bond donor capability.
Although the molecular weight increases (156 — 184 g/mol ), the loss of hydrogen bonding
dominance results in a net increase in vapor pressure (0.02 — 0.03 mmHg), making it more
diffusive.
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Visualization: Volatility & Performance Logic

The following diagram illustrates the inverse relationship between Vapor Pressure (VP) and
Complete Protection Time (CPT), highlighting the formulation gap that must be bridged for
Citronellyl formate.
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Caption: Figure 1. Volatility-Performance Trade-off. Citronellyl formate excels in immediate
spatial repellency but lacks the intrinsic longevity of DEET without formulation aids.

Experimental Protocols for Volatility Validation

To rigorously validate these values in a formulation context, the following "Self-Validating"
protocols are recommended. These methods move beyond simple theoretical values to
measure real-world release rates.

Protocol A: Isothermal Thermogravimetric Analysis (TGA)

Purpose: To determine the precise evaporation rate (k) in mg/cm2/min under controlled thermal
stress.

e Instrument: TGA (e.g., TA Instruments Q500 or Mettler Toledo TGA/DSC).

e Sample Prep: Load 20 uL of pure Citronellyl formate into a platinum pan. Ensure a uniform
liquid layer.
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o Parameters:
o Purge Gas: Nitrogen at 40 mL/min (eliminates oxidative degradation variables).

o Isothermal Hold: Ramp 10°C/min to 32°C (simulated skin temperature) and hold for 120
minutes.

o Data Analysis:
o Plot Weight (%) vs. Time (min).
o Calculate the slope of the linear portion of the curve (

).

o Validation Check: The derivative weight loss curve must be flat (zero slope change) during
the isothermal hold. Any curve indicates thermal decomposition or moisture evolution,
invalidating the run.

Protocol B: Dynamic Headspace GC-MS

Purpose: To quantify the vapor phase concentration in a simulated application environment.

Chamber: Use a 10L glass environmental chamber equipped with inlet/outlet ports.

o Application: Apply 1.0 g of test formulation to a 50 cm? filter paper substrate suspended in
the chamber center.

e Sampling:

o Connect a Tenax TA sorption tube to the outlet.

o Pull air through the chamber at 200 mL/min for 15 minutes at T=0, T=1h, and T=4h.
e Analysis:

o Thermal desorption into GC-MS (DB-5MS column).

o Target lon: Monitor m/z 69 (base peak for terpenoids) and m/z 138.
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» Quantification: Calibrate using an external standard curve of Citronellyl formate in hexane.

Experimental Workflow Diagram
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Caption: Figure 2. Dual-phase experimental workflow combining gravimetric kinetics (TGA) and
chemical specificity (GC-MS).

Conclusion & Formulation Implications

Citronellyl formate is not a direct functional substitute for DEET in terms of longevity. Its vapor
pressure (0.03 mmHg) classifies it as a spatial repellent rather than a contact repellent.

o For Topical Use: It must be combined with fixatives (e.g., vanillin, polymer matrices) or used
as a "booster" in combination with heavier actives like Picaridin to provide immediate
protection while the heavier molecule establishes its film.
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o For Spatial Use: It is superior to DEET for candles, diffusers, or emanators where rapid
establishment of an airborne concentration is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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